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Compound of Interest

Compound Name: Ethyl Linoleate

Cat. No.: B142171 Get Quote

Essential Safety and Handling Guide for Ethyl
Linoleate
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling Ethyl Linoleate. Adherence to these

procedures is critical for ensuring laboratory safety and proper chemical management.

Physicochemical and Hazard Data
A summary of key quantitative data for Ethyl Linoleate is presented below.

Property Value Reference

Boiling Point 224 °C @ 23 hPa [1]

Flash Point 112-113 °C (closed cup) [1][2]

Density 0.876 g/cm³ @ 25°C

Storage Temperature Recommended -20°C [1]

GHS Classification Causes skin irritation (H315) [1][3]

Not a hazardous substance or

mixture
[2]
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Note: Hazard classification for Ethyl Linoleate varies across different safety data sheets. It is

prudent to handle it as a substance that can cause skin irritation.

Personal Protective Equipment (PPE) Protocol
The following personal protective equipment is mandatory when handling Ethyl Linoleate to

minimize exposure and ensure personal safety.

Eye and Face Protection
Required: Safety glasses with side shields, or chemical splash goggles meeting NIOSH (US)

or EN 166 (EU) standards.[1][3]

Recommended for large volumes or splashing risk: A full-face shield should be used in

addition to safety glasses or goggles.[3]

Skin Protection
Gloves: Wear nitrile or other impervious gloves.[3] All gloves must be inspected before use

and comply with Regulation (EU) 2016/425 and the EN 374 standard.[1] Employ proper

glove removal technique to avoid skin contact.[4]

Lab Coat: A standard laboratory coat is required.[3]

Clothing: Impervious clothing should be worn to protect the body.[1]

Respiratory Protection
Standard Use: Respiratory protection is generally not required for standard laboratory

operations with adequate ventilation.[1][2]

Aerosol Generation or Spills: In situations where aerosols may be generated or for spill

cleanup, a tight-fitting, full-face respirator with HEPA filters is necessary.[3] For nuisance

exposures, an OV/AG (US) or ABEK (EU EN 14387) respirator cartridge may be used.[4]

Operational and Disposal Plan
A systematic approach to handling and disposal is essential for safety and compliance.
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Step 1: Preparation and Handling
Review SDS: Before starting any work, thoroughly review the Safety Data Sheet (SDS) for

Ethyl Linoleoleate.

Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume

hood.

Don PPE: Put on all required personal protective equipment as detailed above.

Handling: Avoid direct contact with skin and eyes.[5] Do not breathe vapors or mists.[5] Keep

the container tightly closed when not in use.[1][6]

Step 2: Storage
Container: Store in the original, tightly sealed container.[6][7]

Location: Keep in a cool, dry, and well-ventilated place away from direct sunlight and

incompatible materials such as strong oxidizing agents.[4][6][7]

Temperature: For long-term storage, a temperature of -20°C is recommended.[1]

Step 3: Spill Management
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For minor spills, absorb the liquid with an inert material (e.g., sand,

vermiculite).[7]

Cleanup: Wearing appropriate respiratory protection, collect the absorbed material and place

it into a suitable, labeled container for disposal.[3][7]

Decontaminate: Clean the spill area thoroughly.

Step 4: Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pim-resources.coleparmer.com/sds/09079.pdf
https://pim-resources.coleparmer.com/sds/09079.pdf
https://www.chemicalbook.com/msds/ethyl-linoleate.pdf
https://www.fishersci.com/store/msds?partNumber=AC410292500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC410292500&countryCode=US&language=en
https://datasheets.scbt.com/sc-205376.pdf
https://cdn.accentuate.io/6738597445816/17137213309112/SDS-Ethyl-Oleate-NF-v.-Jan-2019-v1624505773587.pdf
https://www.fishersci.com/store/msds?partNumber=AC410292500&countryCode=US&language=en
https://datasheets.scbt.com/sc-205376.pdf
https://www.chemicalbook.com/msds/ethyl-linoleate.pdf
https://datasheets.scbt.com/sc-205376.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1265843.pdf
https://datasheets.scbt.com/sc-205376.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Classification: All waste must be handled in accordance with local, state, and federal

regulations.[7]

Product Disposal: Dispose of unused Ethyl Linoleate through a licensed waste disposal

company. Do not mix with other waste.

Container Disposal: Handle uncleaned, empty containers as you would the product itself.

PPE Disposal: Contaminated gloves and other disposable PPE must be disposed of as

chemical waste in accordance with applicable laboratory and legal guidelines.[1][4]

Workflow for Handling Ethyl Linoleate

Start
Preparation:

- Review SDS
- Ensure Ventilation

Don Personal
Protective Equipment Chemical Handling Spill?

Storage:
- Cool, Dry, Ventilated

- Tightly Sealed

Disposal:
- Follow Regulations

No

Spill Cleanup Protocol

Yes

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Ethyl Linoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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